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Compound of Interest

Compound Name: 1H-Imidazole-2-carbonyl chloride

CAS No.: 848354-09-6

Cat. No.: B12538083

Get Quote

Executive Summary & Compound Profile
1H-Imidazole-2-carbonyl chloride (CAS: 848354-09-6) represents a specialized class of

heterocyclic building blocks used in the synthesis of bioactive amides and esters.[1] Unlike its

N-methylated analogs (e.g., 1-methyl-1H-imidazole-2-carbonyl chloride), the 1H-variant

possesses a secondary amine (N-H) on the imidazole ring. This structural feature introduces a

critical bifunctionality: the molecule contains both a nucleophilic site (imidazole N-H) and a

highly electrophilic site (acyl chloride).

Critical Technical Insight: Consequently, the free base of 1H-imidazole-2-carbonyl chloride is

inherently unstable and prone to rapid self-polymerization. In practical laboratory applications,

this compound must be generated and handled as its hydrochloride salt or synthesized in situ

to prevent intermolecular nucleophilic attack.
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Property Value Source

Molecular Formula C₄H₃ClN₂O PubChem [1]

Molecular Weight 130.53 g/mol PubChem [1]

Physical State
Solid (as HCl salt); Unstable

oil/solid (as free base)
Expert Inference

Solubility

Soluble in polar aprotic

solvents (DMF, DMSO);

Reacts with water

Expert Inference

Acidity (pKa)
~1-2 (Protonated imidazole

ring)
Est.[2][3] based on analogs

Synthesis & Preparation Protocol
Due to the instability of the free base, the standard isolation method yields the hydrochloride

salt. The following protocol describes the activation of 1H-imidazole-2-carboxylic acid using

thionyl chloride (

).

Protocol: Synthesis of 1H-Imidazole-2-carbonyl Chloride
Hydrochloride
Reagents:

1H-Imidazole-2-carboxylic acid (dried in vacuo)[3]

Thionyl chloride (

, excess)[4][5]

Catalytic DMF (N,N-Dimethylformamide)

Anhydrous Dichloromethane (DCM) or Chloroform

Step-by-Step Methodology:
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Setup: Equip a flame-dried round-bottom flask with a magnetic stir bar, a reflux condenser,

and a drying tube (calcium chloride or

line).

Suspension: Suspend 1H-imidazole-2-carboxylic acid (1.0 eq) in anhydrous DCM (

).

Activation: Add thionyl chloride (2.0 - 5.0 eq) dropwise to the suspension. Add 1-2 drops of

anhydrous DMF to catalyze the formation of the Vilsmeier-Haack intermediate, which

accelerates the reaction.

Reflux: Heat the mixture to reflux (

for DCM) for 2-4 hours. The suspension should clear as the acid chloride forms.

Note: Evolution of

and

gas will occur; ensure proper ventilation.

Isolation:

Cool the reaction mixture to room temperature.

Remove excess

and solvent under reduced pressure (rotary evaporator with a base trap).

Co-evaporate with anhydrous toluene (

) to remove trace thionyl chloride.

Product: The resulting off-white to yellow solid is 1H-imidazole-2-carbonyl chloride
hydrochloride. Store strictly under inert atmosphere (Argon/Nitrogen) at

.
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Mechanistic Insights & Reactivity
Understanding the mechanism is vital for troubleshooting low yields. The reaction proceeds via

an acyl chlorosulfite intermediate.[5]

Visualization 1: Synthesis Mechanism (Thionyl Chloride
Activation)
The following diagram illustrates the conversion of the carboxylic acid to the acid chloride,

highlighting the role of the protonated imidazole ring in stabilizing the intermediate.

1H-Imidazole-2-
carboxylic acid

Acyl Chlorosulfite
Intermediate

 Nucleophilic Attack
(- HCl)

SOCl2
(Thionyl Chloride)

1H-Imidazole-2-carbonyl
chloride HCl

 Cl- Attack
(SN2-like)

SO2 (g) + HCl (g)

Click to download full resolution via product page

Caption: Conversion of imidazole-2-carboxylic acid to the acid chloride hydrochloride via

chlorosulfite intermediate.

The "Self-Destruct" Mechanism (Why the Salt is Crucial)
If the hydrochloride is neutralized to the free base without an immediate nucleophile present,

the imidazole ring (now nucleophilic) attacks the carbonyl of a neighboring molecule.

Molecule A
(Free Base)

Dimer/Oligomer
(Inactive Species)

 Imidazole N attacks
Carbonyl C

Molecule B
(Free Base)
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Caption: Intermolecular self-acylation pathway of the free base, leading to polymerization.

Applications in Drug Discovery
The 1H-imidazole-2-carbonyl moiety is a pharmacophore found in various metallo-

-lactamase inhibitors and antifungal agents.

Coupling Protocol (General Procedure)
To use the isolated hydrochloride salt in synthesis:

Dissolution: Dissolve the amine nucleophile (1.0 eq) in anhydrous THF or DMF.

Base Addition: Add a non-nucleophilic base (e.g., DIPEA, 2.5 eq). Crucial: You need enough

base to neutralize the HCl salt of the reagent AND the HCl generated during the coupling.

Addition: Add the 1H-imidazole-2-carbonyl chloride HCl (1.1 eq) at

.

Monitoring: Monitor by LC-MS for the formation of the amide bond. The reaction is typically

fast (< 1 hour) due to the high electrophilicity of the acyl chloride.

Safety & Handling
Moisture Sensitivity: Highly hygroscopic. Hydrolyzes rapidly to release HCl gas. Handle only

in a fume hood.

Corrosivity: Causes severe skin burns and eye damage (Category 1B).

Storage: Store under inert gas (Argon) in a desiccator at

.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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